Cas no 2955-74-0 (Benzenesulfonic acid,4-nitro-, (ethoxycarbonyl)azanyl ester)
2955-74-0 structure
Product Name:Benzenesulfonic acid,4-nitro-, (ethoxycarbonyl)azanyl ester
CAS No:2955-74-0
MF:C9H10N2O7S
MW:290.249901294708
CID:279845
PubChem ID:297624
Update Time:2025-04-19
Benzenesulfonic acid,4-nitro-, (ethoxycarbonyl)azanyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,4-nitro-, (ethoxycarbonyl)azanyl ester
- (ethoxycarbonylamino) 4-nitrobenzenesulfonate
- AC1L6RWK
- ethyl N-[(4-nitrobenzenesulphonyl)oxy]carbamate
- ethyl N-{[(4-nitrobenzene)sulfonyl]oxy}carbamate
- ethyl N-{[(4-nitrobenzene)sulphonyl]oxy}carbamate
- ethyl N-{[(4-nitrophenyl)sulfonyl]oxy}carbamate
- ethyl N-< (4-nitrobenzenesulphonyl)oxy> carbamate
- ethytl N-{[(4-nitrobenzene)sulphonyl]oxy}carbamate
- NSC168874
- DTXSID70305039
- 2955-74-0
- SCHEMBL875776
- XBTJZULRZQBGIT-UHFFFAOYSA-N
- NSC-168874
- ethyl {[(4-nitrophenyl)sulfonyl]oxy}carbamate
- N-(p-nitrobenzenesulfonyloxy)urethane
-
- Inchi: 1S/C9H10N2O7S/c1-2-17-9(12)10-18-19(15,16)8-5-3-7(4-6-8)11(13)14/h3-6H,2H2,1H3,(H,10,12)
- InChI Key: XBTJZULRZQBGIT-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])(=O)(=O)ONC(=O)OCC
Computed Properties
- Exact Mass: 290.0209
- Monoisotopic Mass: 290.02087184g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 417
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 136Ų
Experimental Properties
- PSA: 124.84
- LogP: 2.95610
Benzenesulfonic acid,4-nitro-, (ethoxycarbonyl)azanyl ester Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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